Cas no 1807282-63-8 (Ethyl 2-cyano-3,5-dimethylbenzoate)

Ethyl 2-cyano-3,5-dimethylbenzoate is a versatile organic compound characterized by its cyano and ester functional groups attached to a dimethyl-substituted benzene ring. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and fine chemical manufacturing. The presence of the electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions, while the ester moiety offers flexibility for further derivatization. Its dimethyl substitution pattern contributes to steric and electronic effects, influencing selectivity in synthetic pathways. The compound is typically a stable, crystalline solid under standard conditions, facilitating handling and storage. Its balanced properties make it a valuable building block in heterocyclic and functionalized aromatic chemistry.

Ethyl 2-cyano-3,5-dimethylbenzoate structure

1807282-63-8 structure

Product Name:Ethyl 2-cyano-3,5-dimethylbenzoate

CAS No:1807282-63-8

MF:C₁₂H₁₃NO₂

MW:203.237123250961

CID:5007034

Update Time:2025-06-11

Ethyl 2-cyano-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-cyano-3,5-dimethylbenzoate
- Ethyl 2-cyano-3,5-dimethylbenzoate
- Inchi： 1S/C12H13NO2/c1-4-15-12(14)10-6-8(2)5-9(3)11(10)7-13/h5-6H,4H2,1-3H3
- InChI Key： GOFHBCZHXLPMFX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C)=CC(C)=C1C#N)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 2.6
Topological Polar Surface Area: 50.1

Ethyl 2-cyano-3,5-dimethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010006801-250mg	Ethyl 2-cyano-3,5-dimethylbenzoate	1807282-63-8	97%	250mg	494.40 USD	2021-07-06
Alichem	A010006801-500mg	Ethyl 2-cyano-3,5-dimethylbenzoate	1807282-63-8	97%	500mg	847.60 USD	2021-07-06
Alichem	A010006801-1g	Ethyl 2-cyano-3,5-dimethylbenzoate	1807282-63-8	97%	1g	1,445.30 USD	2021-07-06

Ethyl 2-cyano-3,5-dimethylbenzoate Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Additional information on Ethyl 2-cyano-3,5-dimethylbenzoate

Comprehensive Overview of Ethyl 2-cyano-3,5-dimethylbenzoate (CAS No. 1807282-63-8): Properties, Applications, and Industry Insights

Ethyl 2-cyano-3,5-dimethylbenzoate (CAS No. 1807282-63-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a cyano group and methyl substituents on the aromatic ring, offers versatile reactivity for synthesizing high-value intermediates. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential as a building block for eco-friendly processes.

The compound’s chemical stability and solubility profile make it suitable for applications in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in catalyzed cross-coupling reactions, aligning with the industry’s focus on atom-efficient methodologies. Analysts note growing demand for custom synthesis services involving this compound, driven by its compatibility with flow chemistry systems—a hot topic in process optimization discussions.

From an analytical perspective, Ethyl 2-cyano-3,5-dimethylbenzoate exhibits distinct spectroscopic fingerprints, with characteristic peaks in NMR (¹H and ¹³C) and IR spectroscopy that facilitate quality control. Laboratories emphasize its chromatographic behavior under reversed-phase HPLC conditions, a frequent search query among QC specialists. The compound’s thermal properties (e.g., melting point range 85–88°C) are also documented in technical literature, addressing common user questions about handling protocols.

Innovative applications emerge in material science, where researchers leverage its electron-withdrawing cyano moiety to design organic semiconductors. This intersects with trending searches on OLED materials and flexible electronics. Furthermore, its derivatization potential supports combinatorial chemistry approaches—a technique gaining momentum in high-throughput screening platforms.

Regulatory compliance remains a key consideration, with REACH and GMP guidelines ensuring safe industrial use. Suppliers often highlight batch-to-batch consistency and residual solvent levels in product specifications, addressing frequent buyer concerns. The compound’s shelf life under nitrogen atmosphere is another practical aspect discussed in technical datasheets.

Market intelligence reveals growing patent activity around Ethyl 2-cyano-3,5-dimethylbenzoate-based inventions, particularly in heterocyclic compound synthesis. This aligns with industry shifts toward fragment-based drug design—a trending topic in medicinal chemistry forums. Cost-effective scale-up routes for this material are actively researched, responding to frequent queries about bulk procurement economics.

For analytical laboratories, method development papers detail its mass spectrometric fragmentation patterns using LC-MS/MS systems—information highly sought after in metabolite identification studies. The compound’s logP value (~2.1) also makes it relevant to ADMET prediction modeling, a focal point in computational chemistry communities.

Emerging applications in crop protection formulations demonstrate its utility beyond pharmaceuticals. Agrochemical developers value its hydrolytic stability in formulation matrices, a property frequently tested under accelerated aging conditions. This dual-sector relevance positions CAS 1807282-63-8 as a compound with cross-industry potential.